Cas no 896339-74-5 (ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate)

• Product Name: ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate
• CAS No: 896339-74-5
• MF: C₁₆H₁₇NO₃S₂
• MW: 335.441081762314
• CID: 6020120
• PubChem ID: 7266897
• Update Time: 2025-06-18

ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate
• ethyl 3-methyl-5-[(3-methylsulfanylbenzoyl)amino]thiophene-2-carboxylate
• ethyl 3-methyl-5-[3-(methylsulfanyl)benzamido]thiophene-2-carboxylate
• ethyl 3-methyl-5-(3-(methylthio)benzamido)thiophene-2-carboxylate
• SR-01000913741-1
• SR-01000913741
• AKOS024659795
• 896339-74-5
• F2554-0145

• Inchi： 1S/C16H17NO3S2/c1-4-20-16(19)14-10(2)8-13(22-14)17-15(18)11-6-5-7-12(9-11)21-3/h5-9H,4H2,1-3H3,(H,17,18)
• InChI Key： ALCXIPUCSTUFNI-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(=O)C2=CC=CC(SC)=C2)=CC=1C

Computed Properties

• Exact Mass: 335.06498575g/mol
• Monoisotopic Mass: 335.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Additional information on ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate

Professional Introduction to Ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate (CAS No. 896339-74-5)

Ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate (CAS No. 896339-74-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The unique combination of functional groups in its molecular framework makes it a subject of intense research interest.

The molecular structure of Ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate features a benzamido group attached to a thiophene ring, which is further substituted with a methyl and a methylsulfanyl group. This arrangement contributes to its distinct chemical properties, making it a valuable scaffold for drug discovery. The presence of these functional groups not only influences its reactivity but also its potential biological activity.

In recent years, there has been growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes, as heterocyclic compounds, are known for their role in the synthesis of various bioactive molecules. The benzamidothiophene moiety in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of Ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate is its potential as a lead compound for the development of new drugs. Researchers have been exploring its derivatives to identify more potent and selective inhibitors. For instance, modifications to the methylsulfanyl group have been investigated for their ability to enhance binding affinity to target proteins. These studies have laid the groundwork for understanding how structural changes can modulate biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been crucial in confirming the structural integrity of the compound.

From a medicinal chemistry perspective, the benzamidothiophene scaffold offers several advantages for drug design. It can serve as a hinge-binding motif, allowing for interactions with specific residues in target proteins. This has led to the exploration of this compound as a potential candidate for treating conditions such as cancer and neurodegenerative diseases. Preliminary studies have shown promising results in vitro, indicating its potential therapeutic value.

The pharmacokinetic properties of Ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical efficacy and safety profile. Computational modeling techniques have been utilized to predict these properties, which can guide further development efforts.

In conclusion, Ethyl 3-methyl-5-3-(methylsulfanyl)benzamidothiophene-2-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its potential applications, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.